Cas no 2172464-70-7 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}acetic acid)

• Product Name: 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}acetic acid
• CAS No: 2172464-70-7
• MF: C₂₅H₂₂N₂O₅
• MW: 430.452586650848
• CID: 6250271
• PubChem ID: 165765361
• Update Time: 2025-10-29

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}acetic acid
• 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]phenyl}acetic acid
• EN300-1513858
• 2172464-70-7

• Inchi： 1S/C25H22N2O5/c28-23(27-22-12-6-1-7-16(22)13-24(29)30)14-26-25(31)32-15-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h1-12,21H,13-15H2,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： UWUYRTJCYVIHBT-UHFFFAOYSA-N
• SMILES： O(C(NCC(NC1C=CC=CC=1CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 430.15287181g/mol
• Monoisotopic Mass: 430.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}acetic acid

Recent Advances in the Application of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}acetic acid (CAS: 2172464-70-7) in Chemical Biology and Pharmaceutical Research

The compound 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}acetic acid (CAS: 2172464-70-7) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in peptide synthesis and drug development. This Fmoc-protected amino acid derivative serves as a critical building block in solid-phase peptide synthesis (SPPS), enabling the efficient production of complex peptides with high purity and yield. Recent studies have highlighted its role in the synthesis of therapeutic peptides, including those targeting cancer, infectious diseases, and metabolic disorders.

One of the key advancements in the use of this compound is its incorporation into novel drug delivery systems. Researchers have demonstrated its utility in the development of peptide-drug conjugates (PDCs), where it acts as a linker to enhance the stability and bioavailability of therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry showcased its application in the synthesis of a prostate cancer-targeting peptide conjugate, which exhibited improved tumor penetration and reduced off-target effects compared to conventional therapies.

In addition to its pharmaceutical applications, 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}acetic acid has been employed in chemical biology to probe protein-protein interactions and enzyme mechanisms. Its Fmoc group provides a convenient handle for further modifications, making it a valuable tool for the design of activity-based probes and inhibitors. Recent work published in ACS Chemical Biology utilized this compound to develop a selective inhibitor for a key enzyme involved in inflammatory pathways, offering new insights into the treatment of chronic inflammatory diseases.

The synthesis and scalability of this compound have also been a focus of recent research. Innovations in green chemistry approaches have led to more sustainable and cost-effective production methods, addressing previous challenges related to yield and environmental impact. A 2024 study in Organic Process Research & Development reported an optimized synthetic route that reduces waste generation and improves overall efficiency, paving the way for large-scale industrial applications.

Looking ahead, the continued exploration of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidophenyl}acetic acid is expected to yield further breakthroughs in peptide-based therapeutics and chemical biology tools. Its unique structural features and functional versatility position it as a cornerstone in the development of next-generation biopharmaceuticals. Future research directions may include its integration into advanced drug delivery platforms, such as nanoparticles and hydrogels, as well as its use in the discovery of novel bioactive peptides through combinatorial chemistry approaches.